molecular formula C6H7IN2O B8799706 6-Ethyl-5-iodopyrimidin-4(1H)-one CAS No. 141602-28-0

6-Ethyl-5-iodopyrimidin-4(1H)-one

Cat. No. B8799706
CAS RN: 141602-28-0
M. Wt: 250.04 g/mol
InChI Key: AMRSAYAQNYIFOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethyl-5-iodopyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C6H7IN2O and its molecular weight is 250.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethyl-5-iodopyrimidin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethyl-5-iodopyrimidin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

141602-28-0

Product Name

6-Ethyl-5-iodopyrimidin-4(1H)-one

Molecular Formula

C6H7IN2O

Molecular Weight

250.04 g/mol

IUPAC Name

4-ethyl-5-iodo-1H-pyrimidin-6-one

InChI

InChI=1S/C6H7IN2O/c1-2-4-5(7)6(10)9-3-8-4/h3H,2H2,1H3,(H,8,9,10)

InChI Key

AMRSAYAQNYIFOO-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=O)NC=N1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 70 g (0.56 mol) 4-hydroxy-6-ethyl pyrimidine in acetic acid is added 127 g (0.56 mol) NIS portion wise at RT within 15 min The reaction is stirred for 30 h at RT until all starting material is consumed. The reaction mixture is diluted with water and the solid product is filtered off and washed with sodium thiosulfate solution to remove excess iodine. After drying, the desired product is obtained as a solid (90 g; 64%) which is used without further purification.
Quantity
70 g
Type
reactant
Reaction Step One
Name
Quantity
127 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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